[2-(3-Chloro-4-aminophenoxy)ethyl]diethylamine

• Molecular Formula: C12H19ClN2O
• Molecular Weight: 242.74 g/mol
• IUPAC Name: 2-chloro-4-[2-(diethylamino)ethoxy]aniline
• InChI: InChI=1S/C12H19ClN2O/c1-3-15(4-2)7-8-16-10-5-6-12(14)11(13)9-10/h5-6,9H,3-4,7-8,14H2,1-2H3
• InChI Key: QZIUBTPHBGLNND-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC(=C(C=C1)N)Cl

Description

[2-(3-Chloro-4-aminophenoxy)ethyl]diethylamine is a useful research compound. Its molecular formula is C12H19ClN2O and its molecular weight is 242.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared analogously to Example 3.1.b. from [2-(3-chloro-4-nitrophenoxy)ethyl]diethylamine in ethyl acetate. Yield: 1.05 g (95.4% of theory); C12H19ClN2O (M=242.75); calc.: molecular ion peak (M+H)+: 243/245; found: molecular ion peak (M+H)+: 243/245; Rf value: 0.41 (silica gel, dichloromethane/methanol (90:10)).

Synthesis routes and methods II

Procedure details

A suspension of 1.24 g (4.547 mmol) [2-(3-chloro-4-nitro-phenoxy)-ethyl]diethyl-amine (Z27a) and 300 mg Raney nickel in EtOAc was hydrogenated at RT and 3 bar. The catalyst was filtered off and the filtrate evaporated down i. vac.